3-[5-(1-benzofuran-5-ylmethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazin-2-yl]-N-cyclopropylpropanamide

• IUPAC Name: 3-[5-(1-benzofuran-5-ylmethyl)-6,7-dihydro-4H-pyrazolo[1,5-a]pyrazin-2-yl]-N-cyclopropylpropanamide
• InChI: InChI=1S/C21H24N4O2/c26-21(22-17-2-3-17)6-4-18-12-19-14-24(8-9-25(19)23-18)13-15-1-5-20-16(11-15)7-10-27-20/h1,5,7,10-12,17H,2-4,6,8-9,13-14H2,(H,22,26)
• InChI Key: WDBQOPHKUDSSSP-UHFFFAOYSA-N
• Canonical SMILES: C1CC1NC(=O)CCC2=NN3CCN(CC3=C2)CC4=CC5=C(C=C4)OC=C5
• Molecular Formula: C21H24N4O2
• Molecular Weight: 364.4 g/mol

Description

This compound belongs to a class of chemicals that combine elements of benzofuran and pyrazolopyrazine structures, suggesting potential for varied biological activities. The benzofuran moiety is known for its presence in various natural products and pharmaceuticals, indicating a broad spectrum of potential chemical reactivity and biological activity. Pyrazolopyrazines are heterocyclic compounds that have drawn interest for their diverse therapeutic properties.

Synthesis Analysis

The synthesis of related compounds often involves cyclocondensation reactions, starting from carbohydrazides and employing various catalysts or reagents to construct the core heterocyclic framework. For instance, compounds with benzofuran moieties have been synthesized through reactions involving thioglycolic acid in DMF, highlighting the versatility of synthetic routes in constructing complex molecules (Idrees, Kola, & Siddiqui, 2019).

Molecular Structure Analysis

The molecular structure of compounds in this class is characterized by the presence of multiple heteroatoms in cyclic structures, which significantly influence their chemical and physical properties. X-ray crystallography and spectral studies (IR, NMR, Mass spectroscopy) are commonly used to determine the structure and confirm the identity of synthesized compounds (Kumara et al., 2018).

Mechanism of Action

Benzofuran derivatives stimulate the impulse propagation mediated transmitter release of the neurotransmitters dopamine, norepinephrine and serotonin in the brain.

Future Directions

Benzofuran compounds have attracted more and more attention of chemical and pharmaceutical researchers worldwide, making these substances potential natural drug lead compounds. For example, the recently discovered novel macrocyclic benzofuran compound has anti-hepatitis C virus activity and is expected to be an effective therapeutic drug for hepatitis C disease.